Cas no 566926-31-6 (Acetamide, 2-cyano-N-[(4-ethylphenyl)methyl]- (9CI))

• Product Name: Acetamide, 2-cyano-N-[(4-ethylphenyl)methyl]- (9CI)
• CAS No: 566926-31-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1022104
• PubChem ID: 45094657
• Update Time: 2025-04-20

Acetamide, 2-cyano-N-[(4-ethylphenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-[(4-ethylphenyl)methyl]- (9CI)
• 566926-31-6
• ACETAMIDE,2-CYANO-N-[(4-ETHYLPHENYL)METHYL]-
• SCHEMBL2268566

• Inchi： 1S/C12H14N2O/c1-2-10-3-5-11(6-4-10)9-14-12(15)7-8-13/h3-6H,2,7,9H2,1H3,(H,14,15)
• InChI Key： JUCYTDDCUFEDEK-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų